Methyl 3-(benzyl(2-nitrophenyl)amino)-3-oxopropanoate

• Molecular Formula: C17H16N2O5
• Molecular Weight: 328.32 g/mol
• IUPAC Name: methyl 3-(N-benzyl-2-nitroanilino)-3-oxopropanoate
• InChI: InChI=1S/C17H16N2O5/c1-24-17(21)11-16(20)18(12-13-7-3-2-4-8-13)14-9-5-6-10-15(14)19(22)23/h2-10H,11-12H2,1H3
• InChI Key: DXRTZMVMYPNAKI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC(=O)N(CC1=CC=CC=C1)C2=CC=CC=C2[N+](=O)[O-]

Description

Methyl 3-(benzyl(2-nitrophenyl)amino)-3-oxopropanoate is a useful research compound. Its molecular formula is C17H16N2O5 and its molecular weight is 328.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of N-benzyl-2-nitroaniline (1.62 g, 7.1 mmol) and methyl 3-chloro-3-oxopropanoate (1.17 mg, 8.5 mmol), Et3N (1.8 g, 17.8 mmol) in 50 mL of CH2Cl2 was stirred at 80° C. for 2 days. The solvent was evaporated, and the residue was purified by combi-flash to give methyl 3-(benzyl(2-nitrophenyl)amino)-3-oxopropanoate as a yellow solid. LRMS (M+H)+: 328 m/z.